Cas no 66536-69-4 (2H-BENZOTRIAZOLE, 2-CYCLOPENTYL-)
66536-69-4 structure
Product Name:2H-BENZOTRIAZOLE, 2-CYCLOPENTYL-
CAS No:66536-69-4
MF:C11H13N3
MW:187.241021871567
CID:3283825
PubChem ID:12421624
Update Time:2025-04-21
2H-BENZOTRIAZOLE, 2-CYCLOPENTYL- Chemical and Physical Properties
Names and Identifiers
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- 2H-BENZOTRIAZOLE, 2-CYCLOPENTYL-
- DTXSID10876394
- 66536-69-4
-
- Inchi: 1S/C11H13N3/c1-2-6-9(5-1)14-12-10-7-3-4-8-11(10)13-14/h3-4,7-9H,1-2,5-6H2
- InChI Key: NQPBYCPCWVADAD-UHFFFAOYSA-N
- SMILES: N1(C2CCCC2)N=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 187.110947427Da
- Monoisotopic Mass: 187.110947427Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 30.7Ų
2H-BENZOTRIAZOLE, 2-CYCLOPENTYL- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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